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Compound of Interest |

Compound Name: Glutaned
CAS No.: 148822-97-3
Cat. No.: B585982
. J

Critical Note on Nomenclature: The term "Glutaned" appears to be a typographical error or a
non-standard abbreviation. Based on preclinical literature and the context of "dosage
calculation,” this guide addresses Glutathione (GSH), the ubiquitous endogenous antioxidant
extensively studied in rodent models of oxidative stress, neurodegeneration, and toxicology.

e Primary Focus:Glutathione (Reduced) — CAS: 70-18-8.
 Alternative Possibilities:

o Glutamine:[1][2][3][4] An amino acid often supplemented in metabolic studies (Doses
typically 0.5-2.0 g/kg).

o H-Glutaned: A rare lanthanide-complex anticoagulant (Dose typically ~5 mg/animal).
o Glutaraldehyde: A toxic fixative (Not for in vivo dosing).

This protocol focuses on Glutathione (GSH) due to the complexity of its formulation (pH
stability) and the frequency of dosage calculation errors in this field.

Scientific Rationale: The Pharmacokinetics of GSH

Expertise & Causality: Simply dissolving GSH in water and injecting it is a common cause of
experimental failure.
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» Bioavailability: Oral GSH has poor bioavailability due to hydrolysis by intestinal

-glutamyl transpeptidase (

-GT). Therefore, Intraperitoneal (IP) or Intravenous (V) administration is required for
systemic elevation.

o Acidity: GSH is a tripeptide (Glu-Cys-Gly) with a free carboxylic acid group. A 100 mg/mL
solution in saline is highly acidic (pH ~3.0). Direct IP injection of unbuffered GSH causes
chemical peritonitis, pain, and erratic absorption.

o Oxidation: GSH rapidly oxidizes to Glutathione Disulfide (GSSG) in solution, especially at
neutral pH or in the presence of trace metals.

Dosage Calculation: Allometric Scaling

To translate a Human Equivalent Dose (HED) to a rodent dose, we do not use a simple 1:1
weight ratio. We must use Allometric Scaling based on Body Surface Area (BSA).

The Formula

Standard

Factors:

e Human (Adult): 37
e Rat: 6

e Mouse: 3[3][5]

Calculation Table: Human to Rodent Translation

Example: Translating a clinical GSH dose of 600 mg (approx. 10 mg/kg for a 60kg human).
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Parameter Human Mouse (209) Rat (2509)
Weight (kg) 60 0.02 0.25
Factor 37 3 6

Scaling Factor (

)

Base Dose (mg/kg) 10 123 62

Typical Exp.[6] Dose
) 100 - 200 mg/kg 50 — 150 mg/kg
Range

Application Note: For oxidative stress models (e.g., acetaminophen toxicity), doses often
exceed physiological scaling, ranging from 200 mg/kg to 500 mg/kg IP to overwhelm depletion

mechanisms.

Visualizing the Workflow

The following diagram outlines the decision logic for dose calculation and preparation.
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Figure 1: Logical workflow for translating human doses to rodent protocols, highlighting the

critical pH adjustment step.

Detailed Experimental Protocol
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Objective: Prepare a 200 mg/kg dose of Glutathione for a cohort of C57BL/6 mice (Avg weight:
250).

Materials:

o L-Glutathione, Reduced (Sigma-Aldrich or equivalent, >98% purity).

Sterile Saline (0.9% NacCl) or PBS (Phosphate Buffered Saline).

1IN NaOH (Sodium Hydroxide) — Essential for pH adjustment.

0.22 um Syringe Filter (PES membrane).

pH Meter or Micro-pH strips.

Step-by-Step Procedure:

o Calculate Mass per Mouse:

o Target Dose:

o Mouse Weight:

o Mass required:
e Determine Concentration & Volume:
o Max IP volume for a mouse is generally 10 mL/kg (0.25 mL for a 25g mouse).

o Target Concentration:

e Stock Solution Preparation (Example: 10 mL):
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o Weigh 200 mg of GSH powder.
o Dissolve in 8 mL of sterile saline.
o Measure pH: It will be acidic (pH ~3.0).

o Neutralization: Dropwise add 1N NaOH while stirring. Target pH 6.8 — 7.4.

» Warning: Do not overshoot pH > 7.5, as auto-oxidation to GSSG accelerates rapidly in

alkaline conditions.

o Final Volume: Add saline to reach exactly 10 mL.

o Sterilization:

o Pass the solution through a 0.22 um syringe filter into a sterile vial.

o Use immediately. GSH solutions degrade by ~10-20% within hours at room temperature if

not degassed.

Mechanism of Action: The Redox Cycle

Understanding why we dose GSH requires visualizing its metabolic fate.

ROS / Toxins GSH GSSG
(H202, Free Radicals) (Reduced) (Oxidized)

Glutathione Peroxidase
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Glutathione Reductase
(Enzyme)
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Figure 2: The Glutathione Redox Cycle.[7] Exogenous GSH supports the GPx pathway,
neutralizing ROS while being converted to GSSG, which is then recycled by Glutathione
Reductase.

Summary of Key Parameters

Parameter Specification Reason

Oral absorption is negligible

Route IP (Preferred) or IV ]
due to hydrolysis.

Dose (Mouse) 100-200 mg/kg Standard therapeutic window.
Lower metabolic rate requires

Dose (Rat) 50-150 mg/kg
lower scaled dose.

Vehicle Saline / PBS Isotonicity.

) ] Prevent acid-induced

pH Adjustment Required (pH 6.5-7.4) o

peritonitis.
N Prepare fresh daily; keep on

Stability Low .

ice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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